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Compound of Interest |

4-(2-
Compound Name: Hydroxyhexafluoroisopropyl)benzo
ic acid

Cat. No.: B101504

\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe storage and
disposal of 4-(2-Hydroxyhexafluoroisopropyl)benzoic acid (CAS Number: 16261-80-6).
Adherence to these guidelines is crucial for maintaining the chemical's integrity, ensuring
personnel safety, and complying with environmental regulations.

Physicochemical and Hazard Data

A summary of the key physicochemical properties and hazard information for 4-(2-
Hydroxyhexafluoroisopropyl)benzoic acid is presented below. This data is essential for
understanding the chemical's behavior and for conducting a thorough risk assessment before
handling.
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Property Value Reference
Molecular Formula C10H6F60s3 [1112]
Molecular Weight 288.14 g/mol [1][2]

White to off-white crystalline
Appearance [3]

powder
Melting Point 215.00 - 217.00 °C [3]
pKa (Predicted) 8.61+0.15

GHS Hazard Statements

H315: Causes skin
irritationH318: Causes serious
eye damageH319: Causes
serious eye irritationH335: May

cause respiratory irritation

GHS Precautionary
Statements

P261: Avoid breathing
dustP271: Use only outdoors
or in a well-ventilated
areaP280: Wear protective
gloves/protective clothing/eye
protection/face
protectionP302+P352: IF ON
SKIN: Wash with plenty of
waterP304+P340: IF
INHALED: Remove person to
fresh air and keep comfortable
for
breathingP305+P351+P338: IF
IN EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Storage Protocols
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Proper storage of 4-(2-Hydroxyhexafluoroisopropyl)benzoic acid is vital to prevent
degradation and maintain its purity. The following storage conditions are recommended based
on general guidelines for fluorinated compounds.

Parameter Recommended Condition Rationale and Details

The compound is stable at
ambient temperatures.[1] For
more sensitive fluorinated
Room temperature (20°C - ) )
Temperature 25°C) intermediates, a range of
-20°C to 25°C is often
recommended to prevent

degradation.

Fluorinated compounds can be

) sensitive to moisture and air.
Dry, inert atmosphere (e.g., ] ]
Atmosphere ) Storing under an inert
nitrogen or argon) .
atmosphere minimizes

hydrolysis and oxidation.

To prevent potential

photodegradation, use opaque
Light Exposure Store in a dark environment or amber-colored containers

and store away from direct

sunlight.

Use containers made of

) ) materials such as polyethylene
] Tightly sealed, chemically
Container ) ) or Teflon.[4] Ensure the
compatible containers o
container is sealed to prevent

moisture and air ingress.

Experimental Protocol for Long-Term Storage

» Container Preparation: Ensure the storage container is clean, dry, and free of any
contaminants. For highly sensitive applications, the container should be purged with an inert
gas (e.g., nitrogen or argon) to remove air and moisture.
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 Aliquoting: If the compound is to be used frequently, consider aliquoting it into smaller,
single-use containers to minimize repeated exposure of the bulk material to the atmosphere.

o Sealing: Seal the container tightly. For added protection against moisture, Parafilm® or a
similar laboratory sealing film can be wrapped around the container closure.

o Labeling: Clearly label the container with the chemical name, CAS number, date of receipt,
and any relevant hazard warnings.

o Storage Location: Place the sealed container in a designated, well-ventilated, and dry
storage area, away from incompatible chemicals. A desiccator cabinet can provide an ideal
storage environment.

Disposal Protocols

As a halogenated organic compound, 4-(2-Hydroxyhexafluoroisopropyl)benzoic acid must
be disposed of as hazardous waste. Improper disposal can lead to environmental
contamination due to the persistence of the carbon-fluorine bond.
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Disposal Method

Recommendation

Key Considerations

Primary Disposal

High-Temperature Incineration

This is the most effective
method for the complete
destruction of fluorinated
organic compounds. The
incinerator must be licensed to

handle halogenated waste.

Waste Segregation

Segregate as "Halogenated

Organic Waste"

Do not mix with non-
halogenated organic waste,
strong acids or bases, or
heavy metals.[3][5][6]

Small Spills

Neutralization (with caution)

For very small spills,
neutralization to a pH of 6.0-
8.0 with sodium bicarbonate or
a 5% sodium carbonate
solution can be performed
before collection as hazardous
waste. This should be done
with extreme caution and is not
a substitute for incineration of

the bulk material.

Experimental Protocol for Waste Disposal

» Personal Protective Equipment (PPE): Before handling the waste, don appropriate PPE,

including chemical-resistant gloves (e.qg., nitrile), safety goggles, and a lab coat.

o Waste Collection:

o Collect all waste containing 4-(2-Hydroxyhexafluoroisopropyl)benzoic acid, including

contaminated consumables (e.g., weighing paper, pipette tips), into a designated, clearly

labeled, and chemically compatible waste container for "Halogenated Organic Waste."

o Ensure the waste container has a secure lid and is kept closed when not in use.
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e Spill Management:

(¢]

In the event of a small spill, ensure the area is well-ventilated.
o Contain the spill with an inert absorbent material (e.g., vermiculite or sand).

o Carefully neutralize the spill by slowly adding sodium bicarbonate or a 5% sodium
carbonate solution, monitoring the pH with indicator strips until it is between 6.0 and 8.0.
Be aware of potential effervescence (CO2 evolution).

o Collect the neutralized material and absorbent into the "Halogenated Organic Waste"
container.

o Decontaminate the spill area with a suitable laboratory detergent and water.
» Final Disposal:

o Arrange for the collection and disposal of the "Halogenated Organic Waste" container
through your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor.

Chemical Incompatibilities

To prevent hazardous reactions, 4-(2-Hydroxyhexafluoroisopropyl)benzoic acid should not
be stored with or mixed with the following substances:

Incompatible Material Hazard

Strong Oxidizing Agents Can cause violent reactions.

Strong Bases Exothermic neutralization reaction.
Reactive Metals (e.g., alkali metals) May generate flammable hydrogen gas.

Workflow for Safe Handling, Storage, and Disposal
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Workflow for 4-(2-Hydroxyhexafluoroisopropyl)benzoic Acid
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Caption: Safe handling, storage, and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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